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Compound of Interest

Compound Name: N-hexadecylaniline

Cat. No.: B6355271 Get Quote

Disclaimer: This document provides a summary of available health and safety information on

N-hexadecylaniline. It is intended for use by qualified individuals trained in handling chemical

substances. All users should conduct their own risk assessments and consult original source

documentation.

Executive Summary
N-hexadecylaniline is a chemical compound for which there is a significant lack of publicly

available health and safety data. No specific quantitative toxicological data, such as LD50 or

LC50 values, and no dedicated studies on its potential for irritation, sensitization,

carcinogenicity, mutagenicity, or reproductive toxicity have been identified in the public domain.

This guide, therefore, provides a comprehensive overview of the known physicochemical

properties of N-hexadecylaniline and presents available data for structurally similar long-chain

alkylanilines to offer a provisional hazard assessment. In the absence of specific data, a

cautious approach to handling this compound is strongly recommended, adhering to the

principles of good laboratory practice and utilizing appropriate personal protective equipment.

This document also outlines standard experimental protocols for key toxicological endpoints to

guide future safety evaluations of this and other novel chemical entities.

Physicochemical and Toxicological Data
Due to the absence of specific toxicological data for N-hexadecylaniline, a summary of its

known physicochemical properties is provided below. This is followed by a table of available
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toxicological information for structurally similar long-chain alkylanilines, which may be used as

a preliminary guide to potential hazards.

Table 1: Physicochemical Properties of N-hexadecylaniline
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Property Value

Chemical Name N-hexadecylaniline

CAS Number 16733-31-8

Molecular Formula C₂₂H₃₉N

Molecular Weight 317.55 g/mol

Appearance No data available

Melting Point No data available

Boiling Point No data available

Flash Point No data available

Solubility No data available

Vapor Pressure No data available

Density No data available

Acute Toxicity (Oral, Dermal, Inhalation) No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Table 2: Toxicological Data for Structurally Similar Long-Chain Alkylanilines
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Compound CAS Number
Toxicological
Endpoint

Finding

N-Dodecylaniline 3007-74-7 Acute Oral Toxicity
Harmful if swallowed

(GHS Category 4)[1]

Acute Dermal Toxicity

Harmful in contact

with skin (GHS

Category 4)[1]

Acute Inhalation

Toxicity

Harmful if inhaled

(GHS Category 4)[1]

Skin

Corrosion/Irritation

Causes skin irritation

(GHS Category 2)[1]

Serious Eye

Damage/Irritation

Causes serious eye

irritation (GHS

Category 2)[1]

4-Dodecylaniline 104-42-7 Acute Oral Toxicity
Harmful if swallowed

(GHS Category 4)[2]

Aquatic Toxicity

(Acute)

Very toxic to aquatic

life (GHS Category 1)

[2]

Aquatic Toxicity

(Chronic)

Very toxic to aquatic

life with long lasting

effects

Ecotoxicity (Daphnia

magna)

EC50: 0.00071 mg/L

(48 h)[3]

Experimental Protocols
Given the lack of specific safety data for N-hexadecylaniline, the following are detailed,

generalized experimental protocols for key toxicological assays, based on internationally

recognized guidelines. These protocols are provided as a reference for any future toxicological

evaluation of this substance.
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Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(based on OECD Guideline 425)

Objective: To determine the acute oral toxicity (LD50) of a substance.

Test Animals: Healthy, young adult rats of a single sex (typically females, as they are often

slightly more sensitive).

Housing and Feeding: Animals are caged individually and acclimated for at least 5 days

before the study. Standard laboratory diet and water are provided ad libitum.

Dose Preparation: The test substance is prepared in a suitable vehicle (e.g., corn oil, water).

The concentration is adjusted to provide the desired dose in a constant volume (e.g., 5-10

mL/kg body weight).

Procedure:

A single animal is fasted overnight (food, but not water, is withheld).

The animal is weighed, and a single dose of the test substance is administered by gavage.

The starting dose is selected based on available information, or a default value of 175

mg/kg is used.

The animal is observed for signs of toxicity and mortality for up to 14 days.

If the animal survives, the next animal is dosed at a higher level (using a dose progression

factor, e.g., 3.2).

If the animal dies, the next animal is dosed at a lower level.

This sequential dosing continues until a stopping criterion is met (e.g., a specified number

of reversals in outcome).

Data Analysis: The LD50 is calculated using the maximum likelihood method based on the

pattern of survivals and mortalities.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (based on OECD Guideline 439)

Objective: To determine the skin irritation potential of a substance using an in vitro model.

Test System: A commercially available, reconstituted human epidermis model (e.g.,

EpiDerm™, EpiSkin™).

Procedure:

The test substance (liquid or solid) is applied directly to the surface of the epidermis

tissue.

A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5%

sodium dodecyl sulfate) are run concurrently.

The substance is left in contact with the tissue for a specified period (e.g., 60 minutes).

After exposure, the substance is removed by rinsing.

The tissues are incubated for a post-exposure period (e.g., 42 hours) to allow for the

development of cytotoxic effects.

Viability Assessment:

Tissue viability is measured using a quantitative assay, typically the MTT assay.

The tissues are incubated with MTT, which is converted by mitochondrial dehydrogenases

in viable cells to a blue formazan salt.

The formazan is extracted, and the optical density is measured.

Data Analysis: The viability of the test substance-treated tissues is expressed as a

percentage of the negative control. A substance is classified as an irritant if the mean tissue

viability is ≤ 50%.
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Bacterial Reverse Mutation Test (Ames Test) (based on
OECD Guideline 471)

Objective: To assess the mutagenic potential of a substance by its ability to induce reverse

mutations in strains of Salmonella typhimurium and Escherichia coli.

Test Strains: At least five strains are used, including four strains of S. typhimurium (TA98,

TA100, TA1535, and TA1537) and one strain of E. coli (WP2 uvrA or WP2 uvrA (pKM101)) or

S. typhimurium (TA102).

Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (S9 mix), typically derived from the livers of rats induced with Aroclor 1254

or a combination of phenobarbital and β-naphthoflavone.

Procedure (Plate Incorporation Method):

The test substance, the bacterial culture, and, if required, the S9 mix are combined in

molten top agar.

This mixture is poured onto minimal glucose agar plates.

The plates are incubated for 48-72 hours at 37°C.

The number of revertant colonies (colonies that can grow in the absence of the required

amino acid) is counted.

Data Analysis: A substance is considered mutagenic if it produces a dose-related increase in

the number of revertant colonies and/or a reproducible and statistically significant positive

response for at least one of the test strains.

Visualizations
The following diagrams illustrate key concepts relevant to the toxicological assessment of N-
hexadecylaniline and related compounds.
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Caption: A generalized workflow for the toxicological evaluation of a new chemical substance.
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Caption: Generalized metabolic activation pathway of aniline and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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